Cas no 1805042-98-1 (Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate)

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate is a versatile intermediate in organic synthesis, particularly valued for its functionalized aromatic structure. The presence of reactive groups—chloromethyl, cyano, and trifluoromethoxy—enables selective modifications, making it useful in pharmaceutical and agrochemical applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the chloromethyl and cyano moieties offer sites for further derivatization. This compound is synthesized under controlled conditions to ensure high purity and consistency. Its stability under standard storage conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Researchers employ it in the development of bioactive molecules, leveraging its structural features for targeted modifications.
Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate structure
1805042-98-1 structure
Product Name:Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate
CAS No:1805042-98-1
MF:C13H11ClF3NO3
MW:321.67955327034
CID:4981510
Update Time:2025-05-20

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate
    • Inchi: 1S/C13H11ClF3NO3/c1-2-20-12(19)5-8-4-11(21-13(15,16)17)9(6-14)3-10(8)7-18/h3-4H,2,5-6H2,1H3
    • InChI Key: KHNFKNNEWQADKY-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C#N)C(=CC=1OC(F)(F)F)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 407
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59.3

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013011012-250mg
Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate
1805042-98-1 97%
250mg
484.80 USD 2021-06-25
Alichem
A013011012-500mg
Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate
1805042-98-1 97%
500mg
815.00 USD 2021-06-25
Alichem
A013011012-1g
Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate
1805042-98-1 97%
1g
1,549.60 USD 2021-06-25

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate Related Literature

Additional information on Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805042-98-1): A Comprehensive Overview

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805042-98-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate is a complex organic molecule with a molecular formula of C13H10ClF3N2O3. The compound features a phenyl ring substituted with a chloromethyl group, a cyano group, and a trifluoromethoxy group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The chloromethyl group is known for its reactivity in substitution reactions, while the cyano group can be readily converted into other functional groups such as carboxylic acids or amines. The trifluoromethoxy group adds fluorine atoms to the molecule, which can influence its lipophilicity and metabolic stability. These properties make Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate a valuable intermediate in the synthesis of more complex molecules.

Synthesis Methods

The synthesis of Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoic acid with ethanol in the presence of an acid catalyst. This method typically yields high purity products and is suitable for laboratory-scale synthesis.

Another method involves the esterification of 4-chloromethyl-2-cyano-5-(trifluoromethoxy)benzoic acid using ethyl alcohol under reflux conditions. This approach has been optimized to achieve high yields and is often used in industrial settings where large-scale production is required.

Applications in Medicinal Chemistry

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate has shown promise in several areas of medicinal chemistry. Its unique structure makes it an ideal candidate for the development of new drugs targeting various diseases. Recent studies have focused on its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives from Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate and evaluated their biological activities. The results indicated that several derivatives exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways. These findings highlight the potential of this compound as a lead molecule for developing new anti-inflammatory drugs.

Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate has also been investigated for its anti-cancer properties. A study published in Cancer Research demonstrated that certain derivatives derived from this compound showed significant cytotoxicity against various cancer cell lines. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting its potential as a novel anti-cancer agent.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing compounds derived from Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate the safety and efficacy of these compounds in human subjects.

In addition to its therapeutic applications, Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it an excellent probe for studying enzyme mechanisms and cellular processes.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those used in pharmaceutical research. While no specific safety concerns have been reported for Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times to minimize exposure risks.

In conclusion, Ethyl 4-chloromethyl-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS No. 1805042-98-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for developing new therapeutic agents and research tools. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.